Cas no 2229117-61-5 (tert-butyl N-2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethylcarbamate
• CAS No: 2229117-61-5
• MF: C₁₇H₂₅N₃O₂
• MW: 303.399304151535
• CID: 6259457
• PubChem ID: 165708430
• Update Time: 2025-05-19

tert-butyl N-2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethylcarbamate
• EN300-1901210
• 2229117-61-5
• tert-butyl N-[2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethyl]carbamate

• Inchi： 1S/C17H25N3O2/c1-11-15(12-8-6-7-9-14(12)20(11)5)13(10-18)19-16(21)22-17(2,3)4/h6-9,13H,10,18H2,1-5H3,(H,19,21)
• InChI Key： NUEHFDYTNWFXSC-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1=C(C)N(C)C2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.19467705g/mol
• Monoisotopic Mass: 303.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.3Ų

Additional information on tert-butyl N-2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethylcarbamate

tert-butyl N-2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethylcarbamate, identified by the CAS number 2229117-61-5, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. The molecule's structure is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to an amino-substituted indole ring. This combination of functional groups makes it a versatile compound with promising properties.

Recent studies have highlighted the importance of indole derivatives in drug discovery and material science. The presence of the indole ring in tert-butyl N-2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethylcarbamate suggests potential biological activity, particularly in interactions with proteins or enzymes. Researchers have explored the role of such compounds in modulating cellular pathways, making them candidates for therapeutic interventions. For instance, the amino group in the molecule could participate in hydrogen bonding, a critical interaction in biochemistry.

The synthesis of tert-butyl N-2-amino-1-(1,2-dimethyl-1H-indol-3-yl)ethylcarbamate involves multi-step organic reactions, including nucleophilic substitutions and condensations. These reactions are optimized to ensure high yield and purity, which are essential for subsequent applications. The use of tert-butyl groups is also strategic, as they can act as protecting groups during synthesis and influence the molecule's solubility and stability.

In terms of applications, this compound has shown promise in agricultural chemistry as a potential herbicide or fungicide. Its ability to inhibit specific enzymes or pathways relevant to plant growth makes it a candidate for crop protection products. Additionally, the compound's structural flexibility allows for further modifications to enhance its efficacy and selectivity.

Recent advancements in computational chemistry have enabled detailed studies of tert-butyl N-2-amino-1-(1,2-dimethyl-1H-indol-3-yli)'s electronic properties and molecular interactions. These studies provide insights into its reactivity and potential uses in catalysis or materials science. For example, the molecule's ability to form stable complexes with metal ions could make it useful in designing new catalysts for industrial processes.

In conclusion, tert-butyl N